Cas no 1207832-52-7 (4-Chloro-1-(3-methylpyridin-2-YL)-1H-pyrazolo[3,4-D]pyrimidine)

• Product Name: 4-Chloro-1-(3-methylpyridin-2-YL)-1H-pyrazolo[3,4-D]pyrimidine
• CAS No: 1207832-52-7
• MF: C₁₁H₈ClN₅
• MW: 245.667719841003
• CID: 4815765
• Update Time: 2025-06-11

4-Chloro-1-(3-methylpyridin-2-YL)-1H-pyrazolo[3,4-D]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-1-(3-METHYLPYRIDIN-2-YL)-1H-PYRAZOLO[3,4-D]PYRIMIDINE
• 4-chloro-1-(3-methylpyridin-2-yl)pyrazolo[3,4-d]pyrimidine
• 4-Chloro-1-(3-methylpyridin-2-YL)-1H-pyrazolo[3,4-D]pyrimidine

• Inchi： 1S/C11H8ClN5/c1-7-3-2-4-13-10(7)17-11-8(5-16-17)9(12)14-6-15-11/h2-6H,1H3
• InChI Key： VFXBSRFLUJLKPC-UHFFFAOYSA-N
• SMILES： ClC1=C2C=NN(C3C(C)=CC=CN=3)C2=NC=N1

Computed Properties

• Exact Mass: 245.047
• Monoisotopic Mass: 245.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 56.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 4-Chloro-1-(3-methylpyridin-2-YL)-1H-pyrazolo[3,4-D]pyrimidine

Introduction to 4-Chloro-1-(3-methylpyridin-2-yl)-1H-pyrazolo[3,4-D]pyrimidine (CAS No 1207832-52-7)

4-Chloro-1-(3-methylpyridin-2-yl)-1H-pyrazolo[3,4-D]pyrimidine, identified by its CAS number 1207832-52-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the pyrazolo[3,4-D]pyrimidine class, which is a well-studied scaffold in drug discovery, particularly for its role in developing kinase inhibitors and other therapeutic agents.

The molecular structure of 4-Chloro-1-(3-methylpyridin-2-yl)-1H-pyrazolo[3,4-D]pyrimidine features a fused ring system consisting of a pyrazolo[3,4-D]pyrimidine core substituted with a chloro group at the 4-position and a 3-methylpyridin-2-yl moiety at the 1-position. This particular arrangement of functional groups makes it an attractive candidate for further chemical modifications and biological evaluations. The presence of the chloro group provides a reactive site for further derivatization, while the methylpyridine substituent can influence the electronic properties and binding affinity of the molecule.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various kinases, which are key enzymes involved in numerous cellular processes, including cell growth, proliferation, and signal transduction. Pyrazolo[3,4-D]pyrimidine derivatives have been extensively explored as kinase inhibitors due to their ability to bind to the ATP-binding pocket of these enzymes. The compound 4-Chloro-1-(3-methylpyridin-2-yl)-1H-pyrazolo[3,4-D]pyrimidine is no exception and has been investigated for its potential as an inhibitor of several kinases, including those implicated in cancer and inflammatory diseases.

One of the most compelling aspects of this compound is its structural similarity to known kinase inhibitors that have demonstrated efficacy in clinical trials. For instance, related pyrazolo[3,4-D]pyrimidine derivatives have been reported to inhibit tyrosine kinases such as Janus kinase (JAK) and signal transducer and activator of transcription (STAT) pathways. The chloro substitution at the 4-position of 4-Chloro-1-(3-methylpyridin-2-yl)-1H-pyrazolo[3,4-D]pyrimidine is particularly noteworthy, as it can enhance the binding affinity by forming additional interactions with the target protein. This feature has prompted researchers to explore its potential as a lead compound for further optimization.

Recent studies have highlighted the importance of optimizing the substituents on the pyrazolo[3,4-D]pyrimidine core to improve potency and selectivity. The methyl group on the pyridine ring in 4-Chloro-1-(3-methylpyridin-2-yl)-1H-pyrazolo[3,4-D]pyrimidine may play a crucial role in modulating the electronic properties of the molecule, thereby influencing its interactions with biological targets. Computational studies have suggested that this substitution can enhance the binding affinity by stabilizing key interactions within the ATP-binding pocket of kinases. These findings underscore the potential of this compound as a starting point for developing novel kinase inhibitors.

Beyond its applications in kinase inhibition, 4-Chloro-1-(3-methylpyridin-2-yl)-1H-pyrazolo[3,4-D]pyrimidine has also been explored for its antimicrobial properties. Preliminary studies have indicated that this compound exhibits activity against certain bacterial strains, suggesting its potential as an alternative therapeutic agent against resistant pathogens. The structural features of this molecule may contribute to its antimicrobial effects by interfering with essential bacterial processes such as DNA replication or metabolic pathways.

The synthesis of 4-Chloro-1-(3-methylpyridin-2-yl)-1H-pyrazolo[3,4-D]pyrimidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate pyrazolone derivatives and methyl-substituted pyridine precursors, followed by chlorination to introduce the chloro group at the 4-position. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further biological evaluations.

In conclusion,4-Chloro-1-(3-methylpyridin-2-yl)-1H-pyrazolo[3,4-D]pyrimidine (CAS No 1207832-52-7) represents a promising scaffold for developing novel therapeutic agents with applications in oncology and antimicrobial treatments. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of kinase biology continues to evolve, compounds like 4-Chloro-1-(3-methylpyridin-2-yL)-1H-pyrazolo[3,4-D]pyrimidine are likely to play a significant role in shaping future therapeutic strategies.